![molecular formula C25H18BrN3OS B2360523 2-((3-bromobenzyl)thio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one CAS No. 2034584-76-2](/img/structure/B2360523.png)
2-((3-bromobenzyl)thio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one
Description
The compound “2-((3-bromobenzyl)thio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one” is a type of thioxopyrimidine . Thioxopyrimidines and their condensed analogs are known to possess diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer .
Scientific Research Applications
Antitumor Activity
Thieno[3,2-d]pyrimidine derivatives have been studied for their antitumor properties . They act as inhibitors of EZH2, an enzyme involved in the epigenetic regulation that can contribute to cancer progression . These compounds have shown promising results in inhibiting the proliferation of various cancer cell lines, including lymphoma and leukemia, making them potential candidates for cancer therapy development.
Antimicrobial Activity
Research has demonstrated that thieno[3,2-d]pyrimidine derivatives possess antimicrobial activity . They have been found to be effective against a range of bacterial strains, including Pseudomonas aeruginosa, which is comparable to the activity of known antibiotics like streptomycin . This suggests their potential use in treating bacterial infections.
Antitubercular Agents
These compounds have also been evaluated as antitubercular agents . Some thieno[3,2-d]pyrimidine derivatives have shown significant activity against Mycobacterium tuberculosis, the bacterium responsible for tuberculosis . This opens up possibilities for new treatments for this infectious disease.
Cytochrome bd Oxidase Inhibition
In the context of Mycobacterium tuberculosis , thieno[3,2-d]pyrimidin-4-amines have been identified as inhibitors of cytochrome bd oxidase (Cyt-bd) . This enzyme is a potential drug target for tuberculosis treatment, especially for drug combinations targeting energy metabolism within the bacterium.
Pharmacological Activities
Thieno[3,2-d]pyrimidine derivatives are known to exhibit a variety of pharmacological activities . They have been associated with analgesic, anti-inflammatory, antioxidant, and anticancer effects . This broad spectrum of activities provides a rich area for further pharmacological research and drug development.
Central Nervous System Disorders
Derivatives of thieno[3,2-d]pyrimidine have been used as intermediates in the synthesis of modulators for the GABA B receptor . These modulators are potentially useful for the treatment of central nervous system disorders, indicating the compound’s relevance in neuroscience research.
properties
IUPAC Name |
2-[(3-bromophenyl)methylsulfanyl]-3,7-diphenyl-5H-pyrrolo[3,2-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H18BrN3OS/c26-19-11-7-8-17(14-19)16-31-25-28-22-21(18-9-3-1-4-10-18)15-27-23(22)24(30)29(25)20-12-5-2-6-13-20/h1-15,27H,16H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXBCKHZTGVPGAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CNC3=C2N=C(N(C3=O)C4=CC=CC=C4)SCC5=CC(=CC=C5)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H18BrN3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((3-bromobenzyl)thio)-3,7-diphenyl-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-acetylphenyl)-2,2,7,7-tetramethyltetrahydro-3aH-bis([1,3]dioxolo)[4,5-b:4',5'-d]pyran-5-carboxamide](/img/structure/B2360452.png)
![N-([2,3'-bipyridin]-4-ylmethyl)-4-oxo-4-phenylbutanamide](/img/structure/B2360453.png)
![6-(2-Naphthyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde](/img/structure/B2360455.png)
